Cas no 25688-18-0 (1-(3-Nitrophenyl)-1H-pyrazole)

• Product Name: 1-(3-Nitrophenyl)-1H-pyrazole
• CAS No: 25688-18-0
• MF: C₉H₇N₃O₂
• MW: 189.170781373978
• MDL: MFCD12192642
• CID: 822797
• PubChem ID: 12100781
• Update Time: 2025-05-19

1-(3-Nitrophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(3-Nitrophenyl)-1H-pyrazole
• 1-(3-nitrophenyl)pyrazole
• WTFRZFHXSRGFQB-UHFFFAOYSA-N
• Z431509908
• DB-310969
• 1-(3-Nitrophenyl)pyrazol
• DTXSID10477582
• CS-0450420
• AKOS009582339
• MFCD12192642
• EN300-204740
• 25688-18-0
• SCHEMBL2643542
• C74332

• MDL： MFCD12192642
• Inchi： 1S/C9H7N3O2/c13-12(14)9-4-1-3-8(7-9)11-6-2-5-10-11/h1-7H
• InChI Key： WTFRZFHXSRGFQB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)N1C=CC=N1)=O

Computed Properties

• Exact Mass: 189.053826475g/mol
• Monoisotopic Mass: 189.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 323.6±25.0 °C at 760 mmHg
• Flash Point: 149.5±23.2 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(3-Nitrophenyl)-1H-pyrazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H317-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 1-(3-Nitrophenyl)-1H-pyrazole

1-(3-Nitrophenyl)-1H-pyrazole (CAS No. 25688-18-0): An Overview of Its Structure, Properties, and Applications

1-(3-Nitrophenyl)-1H-pyrazole (CAS No. 25688-18-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique molecular structure, exhibits a range of interesting properties that make it a valuable component in various applications, from pharmaceuticals to advanced materials.

The molecular structure of 1-(3-Nitrophenyl)-1H-pyrazole consists of a pyrazole ring attached to a nitro-substituted phenyl group. The pyrazole ring, a five-membered heterocyclic compound with two nitrogen atoms, is known for its stability and reactivity. The presence of the nitro group on the phenyl ring introduces additional electronic and steric effects, which can significantly influence the compound's chemical behavior and biological activity.

Recent studies have highlighted the potential of 1-(3-Nitrophenyl)-1H-pyrazole in the development of new pharmaceutical agents. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. These findings suggest that 1-(3-Nitrophenyl)-1H-pyrazole could serve as a lead compound for the design of novel drugs targeting inflammatory diseases and pain management.

In addition to its medicinal applications, 1-(3-Nitrophenyl)-1H-pyrazole has been explored for its use in materials science. The compound's ability to form stable complexes with various metal ions makes it an attractive candidate for the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. A study published in the Journal of Materials Chemistry A demonstrated that MOFs derived from 1-(3-Nitrophenyl)-1H-pyrazole exhibit high surface areas and excellent stability, making them suitable for industrial applications.

The synthesis of 1-(3-Nitrophenyl)-1H-pyrazole typically involves multi-step reactions, including nitration and cyclization processes. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound. For example, a green chemistry approach using microwave-assisted synthesis has been reported to significantly reduce reaction times and improve yields. This method not only enhances the practicality of large-scale production but also aligns with sustainable chemistry principles.

The physical properties of 1-(3-Nitrophenyl)-1H-pyrazole, such as its melting point, solubility, and stability, are crucial for its application in various fields. Experimental data indicate that this compound is stable under normal conditions but may undergo decomposition at high temperatures or in strongly acidic or basic environments. Understanding these properties is essential for optimizing its use in pharmaceutical formulations and material synthesis processes.

In conclusion, 1-(3-Nitrophenyl)-1H-pyrazole (CAS No. 25688-18-0) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique molecular structure and versatile properties make it a valuable component in the development of new drugs and advanced materials. Ongoing research continues to uncover new applications and improve synthetic methods, further solidifying its importance in these fields.